Cas no 1342560-49-9 (3-Cyclopropyl-3-acetamidopropanoic acid)

• Product Name: 3-Cyclopropyl-3-acetamidopropanoic acid
• CAS No: 1342560-49-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD18853980
• CID: 5607706
• PubChem ID: 63651564
• Update Time: 2025-11-01

3-Cyclopropyl-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-871518
• 3-cyclopropyl-3-acetamidopropanoic acid
• 1342560-49-9
• AKOS012962136
• 3-Cyclopropyl-3-acetamidopropanoic acid

• MDL： MFCD18853980
• Inchi： 1S/C8H13NO3/c1-5(10)9-7(4-8(11)12)6-2-3-6/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DDCMUOPRYDYVAF-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Cyclopropyl-3-acetamidopropanoic acid

Introduction to 3-Cyclopropyl-3-acetamidopropanoic acid (CAS No. 1342560-49-9) and Its Emerging Applications in Chemical Biology

3-Cyclopropyl-3-acetamidopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1342560-49-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and acetamido functional groups, exhibits unique structural and chemical properties that make it a valuable candidate for various biochemical applications. The presence of the cyclopropyl ring introduces steric hindrance, which can influence enzyme-substrate interactions, while the acetamido group provides a site for further derivatization, enabling the synthesis of more complex molecules.

The significance of 3-Cyclopropyl-3-acetamidopropanoic acid lies in its potential as a building block for drug discovery and development. Researchers have been exploring its utility in designing novel inhibitors and modulators of enzymatic pathways relevant to human health and disease. Recent studies have highlighted its role in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer, inflammation, and infectious diseases. The cyclopropyl moiety, in particular, has been found to enhance binding affinity to target proteins, making it an attractive scaffold for medicinal chemists.

In the realm of chemical biology, 3-Cyclopropyl-3-acetamidopropanoic acid has been employed to develop probes that facilitate the study of protein-protein interactions. The compound’s ability to undergo selective modifications allows researchers to attach fluorophores or other reporters, enabling real-time visualization of biological processes at the molecular level. This has opened new avenues for understanding complex cellular mechanisms and identifying therapeutic targets.

Moreover, the pharmaceutical industry has shown interest in 3-Cyclopropyl-3-acetamidopropanoic acid due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its structural features make it a versatile intermediate in multi-step synthetic routes, allowing for the efficient production of high-value compounds. For instance, derivatives of this compound have been investigated for their antimicrobial properties, contributing to the fight against drug-resistant bacteria.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Cyclopropyl-3-acetamidopropanoic acid’s reactivity and interactions. Molecular modeling studies have revealed insights into how the cyclopropyl group influences electronic distributions across the molecule, which can be leveraged to optimize its pharmacological properties. These computational approaches are complemented by experimental validations, ensuring a robust framework for developing novel derivatives with improved efficacy and reduced side effects.

The compound’s role in material science is also emerging as an area of interest. Researchers are exploring its potential as a monomer or co-monomer in polymer synthesis, where its unique structural motifs could impart desirable mechanical and thermal properties to engineered materials. This interdisciplinary application underscores the versatility of 3-Cyclopropyl-3-acetamidopropanoic acid beyond traditional pharmaceutical contexts.

As our understanding of biochemical pathways continues to expand, the demand for specialized compounds like 3-Cyclopropyl-3-acetamidopropanoic acid is expected to grow. Its multifaceted applications span from drug development to advanced materials, highlighting its importance as a research tool and industrial intermediate. Collaborative efforts between academia and industry are crucial in unlocking its full potential and translating laboratory discoveries into tangible benefits for society.

In conclusion, 3-Cyclopropyl-3-acetamidopropanoic acid (CAS No. 1342560-49-9) represents a promising compound with broad applications in chemical biology and pharmaceutical sciences. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to innovate in drug discovery, biomolecular imaging, and material engineering. Continued exploration into its properties and applications will undoubtedly yield further breakthroughs that advance scientific knowledge and improve human health.